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Compound of Interest

Compound Name: (1H-indol-5-yl)methanol

Cat. No.: B086272 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting point and solubility of (1H-
indol-5-yl)methanol, a key indole derivative. The information herein is intended to support

research and development activities by providing essential physicochemical data and

standardized experimental protocols.

Core Physicochemical Properties
(1H-indol-5-yl)methanol (CAS No: 1075-25-8) is a solid, organic compound with the molecular

formula C₉H₉NO.[1][2] Its properties are of significant interest in medicinal chemistry and

materials science. A summary of its key quantitative data is presented below.

Property Value Source

Melting Point 66-70 °C [1][2]

Molecular Weight 147.17 g/mol [1][3]

Molecular Formula C₉H₉NO [1][2]

XLogP3 0.96 [2]

Predicted Boiling Point 360.6 ± 17.0 °C [1][2]

Predicted Density 1.272 ± 0.06 g/cm³ [1][2]
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Solubility Profile
Specific quantitative solubility data for (1H-indol-5-yl)methanol is not readily available in the

literature. However, the solubility of the parent compound, indole, provides some insight. Indole

is sparingly soluble in water but highly soluble in methanol.[4] The presence of the

hydroxymethyl group on (1H-indol-5-yl)methanol is expected to increase its polarity and may

enhance its aqueous solubility compared to indole. The predicted XLogP3 value of 0.96

suggests a degree of lipophilicity, indicating probable solubility in various organic solvents.[2]

A systematic approach to determining the solubility of (1H-indol-5-yl)methanol in different

solvents is outlined in the experimental protocols section.

Experimental Protocols
The following are detailed methodologies for the experimental determination of the melting

point and solubility of (1H-indol-5-yl)methanol.

Melting Point Determination (Capillary Method)
This protocol describes the determination of the melting point range of a solid organic

compound using a melting point apparatus.[5][6] Pure substances typically exhibit a sharp

melting point range of 0.5-1.0°C.[6]

Apparatus and Materials:

Melting point apparatus (e.g., DigiMelt, Mel-Temp, or Thiele tube)

Capillary tubes (sealed at one end)

(1H-indol-5-yl)methanol, finely powdered

Spatula

Mortar and pestle (if sample is not already powdered)

Thermometer (calibrated)

Procedure:
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Sample Preparation: Ensure the (1H-indol-5-yl)methanol sample is completely dry and in a

fine powdered form. If necessary, gently grind the crystals in a mortar and pestle.

Packing the Capillary Tube: Press the open end of a capillary tube into the powdered

sample, forcing a small amount of the solid into the tube. Tap the sealed end of the tube on a

hard surface to compact the sample to a height of 2-3 mm.

Apparatus Setup: Place the packed capillary tube into the heating block of the melting point

apparatus.

Approximate Melting Point Determination: If the approximate melting point is unknown,

perform a rapid heating run (10-20 °C/minute ramp rate) to get a preliminary value.[7]

Accurate Melting Point Determination:

Allow the apparatus to cool to at least 20°C below the approximate melting point.

Place a new capillary tube with the sample into the apparatus.

Set the heating rate to a slow ramp of 1-2 °C per minute.

Observe the sample closely through the viewing magnifier.

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Record the temperature at which the entire sample has turned into a clear liquid (the end

of the melting range).

Repeat: For accuracy, repeat the measurement at least twice with fresh samples. The results

should be consistent.

Solubility Determination (Qualitative Analysis)
This protocol provides a systematic workflow to determine the solubility of (1H-indol-5-
yl)methanol in various solvents, which can indicate the presence of certain functional groups.

[8][9]
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Apparatus and Materials:

Small test tubes

Vortex mixer or stirring rods

(1H-indol-5-yl)methanol

Solvents: Deionized water, diethyl ether, 5% w/v Sodium Hydroxide (NaOH) solution, 5% w/v

Sodium Bicarbonate (NaHCO₃) solution, 5% w/v Hydrochloric Acid (HCl) solution.

Procedure:

Water Solubility:

Place approximately 25 mg of (1H-indol-5-yl)methanol into a small test tube.

Add 0.75 mL of deionized water in small portions, shaking vigorously after each addition.

[8]

Observe if the compound dissolves completely. Record as "soluble" or "insoluble".

Ether Solubility (if water-soluble):

Place 25 mg of the compound in a test tube and add 0.75 mL of diethyl ether in portions,

shaking after each addition.[8]

Record the solubility.

5% NaOH Solubility (if water-insoluble):

Place 25 mg of the compound in a test tube and add 0.75 mL of 5% NaOH solution in

portions, shaking after each addition.

If it dissolves, the compound is likely an organic acid.

5% NaHCO₃ Solubility (if NaOH soluble):

Place 25 mg of the compound in a test tube and add 0.75 mL of 5% NaHCO₃ solution.
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Vigorous bubbling or dissolution indicates a strong organic acid. Lack of dissolution

suggests a weak organic acid.[9]

5% HCl Solubility (if insoluble in water and NaOH):

Place 25 mg of the compound in a test tube and add 0.75 mL of 5% HCl solution in

portions, shaking after each addition.

If it dissolves, the compound is likely an organic base.[8]

Visualized Workflow
The following diagram illustrates the logical workflow for the qualitative solubility testing

protocol.
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Caption: Logical workflow for qualitative solubility analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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